Cas no 898771-04-5 (Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate)
Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-oxo-5-[3-(pyrrolidin-1-ylmethyl)phenyl]pentanoate
- ETHYL 5-OXO-5-[3-(PYRROLIDINOMETHYL)PHENYL]VALERATE
- 4-METHOXYPHENYL O-(Α-D-GALACTOPYRANOSYL)-(1-4)-O-(Β-D-GALACTOPYRANOSYL)-(1-4)-Β-D-GLUCOPYRANOSIDE
- ETHYL 5-OXO-5-[3-(PYRROLIDIN-1-YLMETHYL)PHENYL]VALERATE
- GB3-Β-MP
- Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate
- AKOS016020598
- Ethyl 5-oxo-5-{3-[(pyrrolidin-1-yl)methyl]phenyl}pentanoate
- DTXSID20643231
- MFCD03842060
- 898771-04-5
- ethyl5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate
-
- MDL: MFCD03842060
- Inchi: 1S/C18H25NO3/c1-2-22-18(21)10-6-9-17(20)16-8-5-7-15(13-16)14-19-11-3-4-12-19/h5,7-8,13H,2-4,6,9-12,14H2,1H3
- InChI Key: VBLZGUDBCSCOOJ-UHFFFAOYSA-N
- SMILES: O=C(CCCC(=O)OCC)C1=CC=CC(=C1)CN1CCCC1
Computed Properties
- Exact Mass: 303.18300
- Monoisotopic Mass: 303.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 9
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61000
- LogP: 3.13640
Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 204821-1g |
ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate |
898771-04-5 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 204821-2g |
ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate |
898771-04-5 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 204821-5g |
ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate |
898771-04-5 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| abcr | AB364846-1 g |
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; . |
898771-04-5 | 97% | 1g |
€932.90 | 2023-04-26 | |
| Chemenu | CM298294-1g |
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate |
898771-04-5 | 95% | 1g |
$*** | 2023-05-29 | |
| TRC | E095780-250mg |
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate |
898771-04-5 | 250mg |
$ 440.00 | 2022-06-05 | ||
| TRC | E095780-500mg |
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate |
898771-04-5 | 500mg |
$ 735.00 | 2022-06-05 | ||
| abcr | AB364846-2 g |
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; . |
898771-04-5 | 97% | 2g |
€1677.00 | 2023-04-26 | |
| abcr | AB364846-1g |
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; . |
898771-04-5 | 97% | 1g |
€932.10 | 2025-04-15 | |
| abcr | AB364846-2g |
Ethyl 5-oxo-5-[3-(pyrrolidinomethyl)phenyl]valerate, 97%; . |
898771-04-5 | 97% | 2g |
€1674.30 | 2025-04-15 |
Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate
Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate (CAS No. 898771-04-5): A Comprehensive Overview
Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate (CAS No. 898771-04-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional attributes, has been the subject of extensive research due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound includes a valerate ester moiety linked to a phenyl ring, which is further substituted with a pyrrolidinomethyl group. This specific arrangement of functional groups imparts distinct chemical properties that make it a promising candidate for various biochemical interactions.
The Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate molecule exhibits a high degree of versatility, which is evident from its ability to interact with multiple biological targets. The presence of the pyrrolidinomethyl group, in particular, suggests potential binding affinities with enzymes and receptors involved in critical metabolic pathways. Recent studies have highlighted the compound's role in modulating these pathways, which could have implications for the treatment of various metabolic disorders and inflammatory conditions.
In the realm of drug discovery, the synthesis and characterization of such complex molecules are pivotal. The structural features of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate make it an attractive scaffold for medicinal chemists. By leveraging computational chemistry and high-throughput screening techniques, researchers have been able to identify novel derivatives with enhanced pharmacological properties. These derivatives are being tested in preclinical models to evaluate their efficacy and safety profiles.
The compound's chemical stability and solubility profile are also areas of active investigation. Studies have demonstrated that Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate can be formulated into various dosage forms, including oral tablets and injectable solutions, without significant degradation. This stability is crucial for ensuring the compound's effectiveness throughout its shelf life and upon administration to patients.
One of the most intriguing aspects of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate is its potential role in modulating neural pathways. Preliminary research suggests that the compound may interact with neurotransmitter systems, particularly those involving serotonin and dopamine. These interactions could have therapeutic implications for neurological disorders such as depression, anxiety, and neurodegenerative diseases. Further studies are needed to elucidate the precise mechanisms through which this compound exerts its effects.
The synthesis of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. The optimization of these synthetic routes is essential for large-scale production and cost-effective manufacturing.
The pharmacokinetic properties of Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate are another area of focus. Researchers are investigating how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for determining appropriate dosing regimens and minimizing potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing the compound's metabolic pathways.
In conclusion, Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate (CAS No. 898771-04-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging health issues faced by society today.
898771-04-5 (Ethyl 5-oxo-5-3-(pyrrolidinomethyl)phenylvalerate) Related Products
- 898777-10-1(Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate)
- 898761-14-3(Ethyl 6-3-(azetidinomethyl)phenyl-6-oxohexanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)